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Ribonucleases (RNases) are ubiquitous and notoriously stable enzymes that can rapidly
degrade RNA, compromising SiRNA experiments and leading to inaccurate or inconclusive
results. This guide provides researchers, scientists, and drug development professionals with
comprehensive troubleshooting advice and frequently asked questions to maintain an RNase-
free environment and ensure the integrity of your siRNA experiments.

Troubleshooting Guide: Diagnhosing and Resolving
RNase Contamination

Unexplained variability, low knockdown efficiency, or complete failure of sSiRNA experiments can
often be attributed to RNase contamination. This guide will help you systematically troubleshoot
potential sources of contamination.

Issue: Inconsistent or failed gene knockdown in SiRNA experiments.
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Potential Cause

Troubleshooting Steps

Recommended Action

Contaminated Reagents

1. Test for RNase activity: Use
a commercial RNase detection
kit to test all aqueous solutions
(water, buffers, siRNA
diluents).[1][2] 2. Aliquot
reagents: Prepare small,
single-use aliquots of all critical
reagents to prevent
contamination of stock
solutions.[3] 3. Use certified
RNase-free reagents:
Whenever possible, purchase
and use commercially
available reagents that are

certified to be RNase-free.[4]

[5]L6]

If contamination is detected,
discard the suspect reagent
and replace it with a fresh,
certified RNase-free stock. If
preparing your own solutions,
follow strict protocols for
rendering them RNase-free
(see Experimental Protocols

section).

Contaminated Lab Surfaces

and Equipment

1. Thoroughly decontaminate
your workspace: Before
starting, clean your bench,
pipettes, and any equipment
that will come into contact with
your samples using a
commercial RNase
decontamination solution (e.g.,
RNaseZap™).[7][8] 2.
Dedicate equipment: If
possible, maintain a separate
set of pipettes and equipment
exclusively for RNA work.[6][7]
3. Regular cleaning schedule:
Implement a routine cleaning
schedule for your RNA work
area.[7][9][10]

Immediately decontaminate all
surfaces and equipment if
contamination is suspected.
Follow the detailed
decontamination protocols

provided below.

Improper Handling Technique

1. Always wear gloves: Human

skin is a major source of

Review and reinforce proper

aseptic handling techniques
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RNases.[3][5][11] Always wear

nitrile or vinyl gloves and

with all personnel working on
the experiment.
change them frequently,

especially after touching non-

decontaminated surfaces like

door handles or computer

keyboards.[4][12] 2. Use

barrier tips: Employ sterile,

disposable barrier pipette tips

to prevent cross-contamination

from the pipette barrel.[4][7] 3.

Avoid talking over open tubes:

Saliva can contain RNases.

1. Use certified RNase-free
plasticware: Always use sterile,
disposable plastic tubes and

pipette tips that are certified as

RNase-free.[4][11] 2. Properly
) treat glassware: If using
Contaminated Consumables ]
glassware, ensure it has been

properly decontaminated by

Discard any consumables that
are not certified RNase-free or
have not been properly

decontaminated.

baking at high temperatures.[5]
[11] Autoclaving alone is not
sufficient to inactivate all
RNases.[5][13]

Frequently Asked Questions (FAQS)

Q1: What are the primary sources of RNase contamination in a lab?
Al: RNases are everywhere in the laboratory environment. The most common sources include:
e Personnel: Skin, hair, and saliva are major sources of RNases.[5][11][14]

o Solutions and Reagents: Water and buffers can become contaminated if not prepared and
stored correctly.[4][9][11]
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o Surfaces and Equipment: Benchtops, pipettes, electrophoresis tanks, and other lab
equipment can harbor RNases from dust, aerosols, and contact with non-sterile materials.[8]
[91[11]

o Consumables: Non-certified pipette tips, microcentrifuge tubes, and glassware can introduce
contamination.[11]

o Samples: The biological samples themselves contain endogenous RNases that are released
during cell lysis.[5][11]

Q2: Is autoclaving sufficient to eliminate RNase contamination?

A2: No, autoclaving alone is not always sufficient to completely inactivate RNases.[5][13] Some
RNases are very robust and can refold into an active conformation upon cooling.[11][15] For
glassware and metalware, baking at a high temperature is recommended. For solutions,
treatment with DEPC followed by autoclaving is a common and effective method.[4][5]

Q3: How can | test my solutions for the presence of RNases?

A3: Several commercial kits are available for detecting RNase activity. These are typically
fluorescence-based assays where an RNA substrate is linked to a fluorescent reporter and a
qguencher. In the presence of RNases, the substrate is cleaved, separating the reporter and
guencher, which results in a detectable fluorescent signal.[1][2] It is recommended to test water
sources monthly and bench-prepared reagents as needed.[2][9]

Q4: What is the difference between an RNase inhibitor and an RNase decontamination
solution?

A4: An RNase inhibitor is a protein that binds to and inactivates RNases, and it is typically
added directly to your enzymatic reactions (like reverse transcription or in vitro transcription) to
protect your RNA from degradation.[7][11] An RNase decontamination solution (like
RNaseZap™) is a chemical reagent used to eliminate RNases from surfaces, glassware, and
plasticware.[7][8] It is not added to reactions.

Q5: Can | use DEPC to treat all my buffers?
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A5: No, DEPC (diethyl pyrocarbonate) should not be used with buffers that contain primary
amines, such as Tris, as it will react with the amine groups.[7][13] For these buffers, you should
prepare them using RNase-free water and baked glassware in a dedicated RNase-free area.
[13] Alternatively, some commercial reagents like RNAsecure™ can be used to treat solutions
containing Tris.[8]

Experimental Protocols
Protocol 1: Preparation of DEPC-Treated Water

Diethyl pyrocarbonate (DEPC) is an agent that inactivates RNases by modifying histidine
residues.[4] Caution: DEPC is a suspected carcinogen and should be handled with care in a
fume hood while wearing appropriate personal protective equipment (PPE).[16]

e Add 1 ml of DEPC to 1 liter of water (for a 0.1% v/v solution) in a glass bottle.[14]
» Shake the bottle vigorously to ensure the DEPC is well-dispersed.
 Incubate the solution for at least 2 hours at 37°C, or overnight at room temperature.[7][16]

o Autoclave the treated water for a minimum of 15-45 minutes to inactivate any remaining
DEPC.[7][16] The smell of DEPC should be gone after proper autoclaving.

Protocol 2: Decontamination of Lab Surfaces and
Equipment

This protocol is for routine cleaning of benchtops, pipettors, and other non-disposable items.

o Surface Decontamination:

[¢]

Spray the surface liberally with a commercial RNase decontamination solution.[8][17]

[¢]

Wipe the surface thoroughly with a clean paper towel.

[e]

Rinse the surface with RNase-free water.

o

Dry the surface with a fresh, clean paper towel.[17]
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o Pipettor Decontamination:
o Following the manufacturer's instructions, disassemble the shaft of the pipettor.
o Soak the shaft in an RNase decontamination solution for one minute.[17]

o Rinse the shaft thoroughly with RNase-free water and allow it to dry completely before
reassembly.[17]

Protocol 3: Decontamination of Glassware and
Metalware

» Wash the items with a detergent and rinse thoroughly with water.

o Bake the glassware or metalware in an oven at 180°C or higher for at least 4-8 hours.[5][13]
[15] This high heat will irreversibly inactivate RNases.

Protocol 4: Decontamination of Non-disposable
Plasticware

» Rinse the plasticware with 0.1 M NaOH, 1 mM EDTA, followed by a thorough rinse with
RNase-free water.[5]

 Alternatively, for chloroform-resistant plastics, you can rinse with chloroform to inactivate
RNases.[5]

o Another method is to soak the items in 3% hydrogen peroxide for 10-15 minutes, followed by
a thorough rinse with RNase-free water.[4][5]

Quantitative Data Summary
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Preparation Phase

1. Designate & Decontaminate
RNA Work Area

2. Prepare/Purchase
RNase-Free Solutions

3. Use Certified
RNase-Free Consumables

4. Wear Proper PPE
(Gloves, Lab Coat)
Experim;nt Phase
5. Use Aseptic Technique
(Barrier Tips, Change Gloves)
6. Add RNase Inhibitor
to Reactions

7. Proper RNA Storage
(-80°C or Ethanol Precipitate)

Post-Experiment

[ 8. Clean Workspace After Use ]

Click to download full resolution via product page

Caption: Workflow for establishing and maintaining an RNase-free environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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